Cas no 497103-77-2 ((2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

(2R,4S)-1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl substituent. Its stereochemically defined (2R,4S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability during synthetic manipulations, while the trifluoromethyl moiety imparts unique electronic and steric properties, influencing reactivity and binding affinity. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules, peptidomimetics, and enzyme inhibitors. Its structural features contribute to improved metabolic stability and lipophilicity, making it a useful building block in drug discovery and fine chemical synthesis.

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid structure

497103-77-2 structure

Product Name:(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

CAS No:497103-77-2

MF:C₁₁H₁₆F₃NO₄

MW:283.244254112244

MDL:MFCD28897182

CID:1526288

PubChem ID:10858993

Update Time:2025-06-09

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethyl)-,1-(1,1-dimethylethyl) ester, (2R,4S)-
- (2R,4S)-1-(tert-butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
- (2R,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
- 1,2-Pyrrolidinedicarboxylic acid, 4-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2R,4S)-
- (2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
- (2R,4S)-1-Boc-4-(trifluoromethyl)pyrrolidine-2-carboxylic Acid
- DTXSID701138009
- OHIYKPXMNWXZQH-NKWVEPMBSA-N
- (2R,4S)-1-[(tert-Butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylicacid
- MFCD28897182
- PS-20407
- SCHEMBL20689887
- AT42798
- TRANS-1-TERT-BUTOXYCARBONYL-4-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
- 497103-77-2
- 1-(1,1-Dimethylethyl) (2R,4S)-4-(trifluoromethyl)-1,2-pyrrolidinedicarboxylate
- AKOS040768937
- (2R,4S)-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylicacid
- (2R,4S)-1-tert-butoxycarbonyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
- AT10180
- MDL： MFCD28897182
- Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-5-6(11(12,13)14)4-7(15)8(16)17/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7+/m0/s1
- InChI Key： OHIYKPXMNWXZQH-NKWVEPMBSA-N
- SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(F)(F)F)C[C@@H]1C(O)=O

Computed Properties

Exact Mass: 283.10314248g/mol
Monoisotopic Mass: 283.10314248g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 66.8Å²

(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1053590-100mg	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	100mg	$300	2024-07-21
eNovation Chemicals LLC	Y1053590-250MG	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	250mg	$480	2024-07-21
eNovation Chemicals LLC	Y1053590-500MG	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	500mg	$800	2024-07-21
eNovation Chemicals LLC	Y1053590-1G	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	1g	$1205	2024-07-21
eNovation Chemicals LLC	Y1053590-5G	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	5g	$3610	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2541-100MG	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	100MG	￥ 1,603.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2541-250MG	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	250MG	￥ 2,560.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2541-500MG	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	500MG	￥ 4,270.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2541-1G	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	1g	￥ 6,402.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ2541-5G	(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	497103-77-2	97%	5g	￥ 19,206.00	2023-04-13